Cas no 18584-72-0 (Ethyl (1-oxophthalazin-2(1H)-yl)acetate)

• Product Name: Ethyl (1-oxophthalazin-2(1H)-yl)acetate
• CAS No: 18584-72-0
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• MDL: MFCD04071807
• CID: 2921864
• PubChem ID: 942090
• Update Time: 2025-05-24

Ethyl (1-oxophthalazin-2(1H)-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl (1-oxophthalazin-2(1H)-yl)acetate
• 18584-72-0
• LS-08044
• CS-0313667
• Ethyl 2-(1-oxophthalazin-2(1H)-yl)acetate
• DB-141855
• MFCD04071807
• ALBB-024530
• STK737654
• ethyl 2-(1-oxo-1,2-dihydrophthalazin-2-yl)acetate
• 2(1H)-Phthalazineacetic acid, 1-oxo-, ethyl ester
• ethyl (1-oxo-2(1H)-phthalazinyl)acetate
• ethyl 2-(1-oxophthalazin-2-yl)acetate
• Ethyl2-(1-oxophthalazin-2(1H)-yl)acetate
• G90213
• AT-057/43468076
• AKOS003637104

• MDL： MFCD04071807
• Inchi： 1S/C12H12N2O3/c1-2-17-11(15)8-14-12(16)10-6-4-3-5-9(10)7-13-14/h3-7H,2,8H2,1H3
• InChI Key： QPVUXEHJLLUSPR-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C(C2C=CC=CC=2C=N1)=O)=O

Computed Properties

• Exact Mass: 232.08479225Da
• Monoisotopic Mass: 232.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59Ų

Additional information on Ethyl (1-oxophthalazin-2(1H)-yl)acetate

Ethyl (1-Oxophthalazin-2(1H)-yl)Acetate: A Comprehensive Overview

Ethyl (1-Oxophthalazin-2(1H)-yl)Acetate, also known by its CAS number 18584-72-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the phthalazinone derivatives family, which has been extensively studied due to their unique properties and potential applications in various industries. The structure of Ethyl (1-Oxophthalazin-2(1H)-yl)Acetate consists of a phthalazine ring with an acetate group attached at the 2-position and an oxo group at the 1-position. This configuration imparts distinctive chemical and physical properties to the molecule, making it a subject of ongoing research.

Recent studies have highlighted the importance of phthalazinone derivatives like Ethyl (1-Oxophthalazin-2(1H)-yl)Acetate in drug discovery. Researchers have explored their potential as inhibitors of various enzymes, including kinases and proteases, which are crucial targets in the treatment of diseases such as cancer and neurodegenerative disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that Ethyl (1-Oxophthalazin-2(1H)-yl)Acetate exhibits promising inhibitory activity against a specific kinase involved in tumor growth. This finding underscores the compound's potential as a lead molecule for developing novel therapeutic agents.

In addition to its pharmacological applications, Ethyl (1-Oxophthalazin-2(1H)-yl)Acetate has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). A 2023 paper in Advanced Materials reported that incorporating this compound into polymer blends significantly improved the charge transport properties of the resulting materials. This advancement could pave the way for more efficient and cost-effective electronic devices.

The synthesis of Ethyl (1-Oxophthalazin-2(1H)-yl)Acetate involves a multi-step process that typically begins with the preparation of phthalazine derivatives. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, reducing costs and improving yields. For example, a 2023 study published in Organic Process Research & Development introduced a novel catalytic system that facilitates the selective formation of this compound with high purity. Such innovations are critical for scaling up production to meet growing demand from both academic and industrial sectors.

Moreover, Ethyl (1-Oxophthalazin-2(1H)-yl)Acetate has been investigated for its role in chemical sensing applications. Its ability to selectively bind certain metal ions makes it a potential candidate for designing sensors capable of detecting heavy metals in environmental samples. A 2023 research article in Analytical Chemistry demonstrated that incorporating this compound into sensor platforms significantly enhanced sensitivity and selectivity compared to traditional materials.

Looking ahead, the continued exploration of Ethyl (1-Oxophthalazin-2(1H)-yl)Acetate's properties is expected to unlock new opportunities across diverse fields. Its versatility as both a pharmaceutical lead and a functional material suggests that it will remain a focal point for scientific inquiry for years to come. As researchers delve deeper into its structure-function relationships, new applications are likely to emerge, further solidifying its importance in modern chemistry.